Cas no 14757-63-2 (1H-1,2,3-Triazol-1-amine,4-methyl-N-phenyl-)
14757-63-2 structure
Product Name:1H-1,2,3-Triazol-1-amine,4-methyl-N-phenyl-
CAS No:14757-63-2
MF:C9H10N4
MW:174.20250082016
CID:120618
Update Time:2024-01-24
1H-1,2,3-Triazol-1-amine,4-methyl-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazol-1-amine,4-methyl-N-phenyl-
- 1H-1,2,3-Triazole, 1-anilino-4-methyl-
- 1-Anilino-4-methyl-1,2,3-triazol
- 1-Anilino-4-methyl-1H-1,2,3-triazole
- 1H-1,2,3-Triazol-1-amine, 4-methyl-N-phenyl-
-
- Inchi: 1S/C9H10N4/c1-8-7-13(12-10-8)11-9-5-3-2-4-6-9/h2-7,11H,1H3
- InChI Key: CVXHGWGVXKFEIV-UHFFFAOYSA-N
- SMILES: N1(NC2=CC=CC=C2)C=C(C)N=N1
Computed Properties
- Exact Mass: 174.09100
- Monoisotopic Mass: 174.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 42.74000
- LogP: 1.53470
1H-1,2,3-Triazol-1-amine,4-methyl-N-phenyl- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-1,2,3-Triazol-1-amine,4-methyl-N-phenyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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